Cas no 2241577-05-7 (2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene)

• Product Name: 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene
• CAS No: 2241577-05-7
• MF: C₁₄H₁₀BrF₃O₂
• MW: 347.13
• CID: 5076682
• Update Time: 2025-07-20

2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene

• Inchi： 1S/C14H10BrF3O2/c15-11-6-7-12(20-14(16,17)18)13(8-11)19-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： AGHLIFFOIIXFJR-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)F)=CC=C(Br)C=C1OCC1=CC=CC=C1

Additional information on 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene

Introduction to 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene (CAS No. 2241577-05-7)

2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene, identified by its CAS number 2241577-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of aromatic derivatives characterized by its unique structural features, which include a benzyloxy group, a bromine substituent, and a trifluoromethoxy moiety. These structural elements contribute to its distinct chemical properties and potential applications in various scientific domains.

The synthesis and characterization of 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene have been the focus of several studies due to its versatile reactivity and the potential it holds for developing novel therapeutic agents. The presence of the bromine atom makes this compound a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in the construction of complex organic molecules. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, influencing the electronic properties of the aromatic ring and enhancing its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl compounds containing both bromine and trifluoromethoxy substituents. These groups have been shown to improve metabolic stability and binding affinity in drug candidates. For instance, studies have demonstrated that aryl compounds with similar structural motifs exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. This has prompted researchers to investigate 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene as a lead compound for further derivatization and optimization.

One of the most compelling aspects of 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene is its role in the development of small-molecule inhibitors for therapeutic applications. The benzyloxy group can serve as a linker or a protective group in synthetic protocols, while the bromine atom provides a handle for further functionalization. Moreover, the trifluoromethoxy group enhances lipophilicity and binding interactions, making it an attractive scaffold for drug design. Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives.

The chemical properties of 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene also make it a valuable tool in material science applications. For example, its ability to participate in π-stacking interactions has been exploited in the design of organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The unique electronic properties conferred by its substituents allow this compound to exhibit desirable optoelectronic behaviors, making it a promising candidate for next-generation nanotechnology applications.

From a synthetic chemistry perspective, 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene serves as an excellent building block for constructing more complex molecules. Its reactive sites can be selectively modified through various chemical transformations, enabling the creation of diverse libraries of derivatives. This flexibility has been leveraged in high-throughput screening campaigns to identify novel bioactive compounds. The ability to rapidly synthesize and evaluate analogs based on this scaffold has accelerated the discovery process in drug development pipelines.

The environmental impact of using 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene as a research chemical is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are prioritized alongside innovation. By adopting such practices, researchers can ensure that their work contributes positively to both scientific progress and ecological preservation.

In conclusion, 2-(Benzyloxy)-4-bromo-1-(trifluoromethoxy)benzene (CAS No. 2241577-05-7) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable tool for pharmaceutical research, material science applications, and synthetic chemistry endeavors. As our understanding of its properties continues to evolve, so too will its role in advancing scientific knowledge and technological innovation.